Cas no 2176201-27-5 (4-(1-cyclobutanecarbonylpiperidin-4-yl)morpholine-3,5-dione)

4-(1-Cyclobutanecarbonylpiperidin-4-yl)morpholine-3,5-dione is a specialized heterocyclic compound featuring a morpholine-3,5-dione core functionalized with a cyclobutanecarbonyl-substituted piperidine moiety. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical synthesis, particularly for targeting selective biological pathways. Its rigid cyclobutane and morpholinedione framework enhances stereochemical control, making it valuable for constructing complex molecular architectures. The compound’s balanced lipophilicity and hydrogen-bonding capacity may improve bioavailability in drug design. Suitable for controlled derivatization, it offers versatility in medicinal chemistry applications, including protease inhibition or kinase modulation. High purity and stability under standard conditions further support its utility in research and development.
4-(1-cyclobutanecarbonylpiperidin-4-yl)morpholine-3,5-dione structure
2176201-27-5 structure
Product Name:4-(1-cyclobutanecarbonylpiperidin-4-yl)morpholine-3,5-dione
CAS No:2176201-27-5
MF:C14H20N2O4
MW:280.319603919983
CID:5338013
Update Time:2025-06-19

4-(1-cyclobutanecarbonylpiperidin-4-yl)morpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

    • 4-(1-(cyclobutanecarbonyl)piperidin-4-yl)morpholine-3,5-dione
    • 4-[1-(cyclobutanecarbonyl)piperidin-4-yl]morpholine-3,5-dione
    • 4-(1-cyclobutanecarbonylpiperidin-4-yl)morpholine-3,5-dione
    • Inchi: 1S/C14H20N2O4/c17-12-8-20-9-13(18)16(12)11-4-6-15(7-5-11)14(19)10-2-1-3-10/h10-11H,1-9H2
    • InChI Key: DKSPYBGHNLGGLG-UHFFFAOYSA-N
    • SMILES: O=C(C1CCC1)N1CCC(CC1)N1C(COCC1=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 409
  • XLogP3: 0.2
  • Topological Polar Surface Area: 66.9

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Additional information on 4-(1-cyclobutanecarbonylpiperidin-4-yl)morpholine-3,5-dione

4-(1-Cyclobutanecarbonylpiperidin-4-yl)morpholine-3,5-dione: A Comprehensive Overview

4-(1-Cyclobutanecarbonylpiperidin-4-yl)morpholine-3,5-dione, also known by its CAS number 2176201-27-5, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of 4-(1-cyclobutanecarbonylpiperidin-4-yl)morpholine-3,5-dione consists of a morpholine ring system fused with a diketone group and a substituted piperidine moiety. The cyclobutane ring within the molecule introduces strain, which can influence the compound's reactivity and bioavailability. This structural complexity contributes to its potential as a drug candidate, particularly in the development of novel therapeutics targeting specific biological pathways.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including ring-closing metathesis and stereoselective catalysis, to optimize the production process. These methods not only enhance yield but also improve the purity of the final product, which is crucial for its application in preclinical studies.

The pharmacological profile of 4-(1-cyclobutanecarbonylpiperidin-4-yl)morpholine-3,5-dione has been extensively studied. In vitro assays have demonstrated its ability to modulate key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, studies published in 2023 revealed its potent inhibitory effects on histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer progression.

In addition to its enzymatic activity, this compound exhibits favorable pharmacokinetic properties. Preclinical data indicate good oral bioavailability and minimal toxicity in animal models. These attributes make it a strong candidate for further development into a clinical drug. Ongoing research is focused on optimizing its pharmacokinetic profile through structural modifications and formulation innovations.

The versatility of 4-(1-cyclobutanecarbonylpiperidin-4-yl)morpholine-3,5-dione extends beyond its therapeutic potential. Its unique structure has also inspired chemists to explore its application in materials science and catalysis. For example, recent reports suggest its use as a chiral ligand in asymmetric catalysis, where it facilitates the synthesis of enantioselective compounds with high efficiency.

In conclusion, 4-(1-cyclobutanecarbonylpiperidin-4-yl)morpholine-3,5-dione represents a promising compound with diverse applications across multiple scientific disciplines. Its intricate structure, coupled with cutting-edge research findings, positions it as a key player in the development of novel therapies and advanced materials. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.

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